(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,4-dimethoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H15N3O4S/c1-26-17-8-5-14(19(10-17)27-2)9-15(11-21)20-22-18(12-28-20)13-3-6-16(7-4-13)23(24)25/h3-10,12H,1-2H3/b15-9-
• InChI Key: LQKGZMNCQSBHQF-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C20H15N3O4S
• Molecular Weight: 393.4 g/mol

Description

(Z)-3-(2,4-dimethoxyphenyl)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTA is a member of the acrylonitrile family and is known for its unique chemical structure, which makes it a versatile compound for various scientific research applications.

Scientific Research Applications

Synthesis and Structural Analyses

Research into the synthesis and structural analyses of heteroarylacrylonitriles has provided valuable insights into their potential applications. The study by Sa̧czewski et al. (2004) detailed the synthesis of acrylonitriles substituted with triazoles or benzimidazoles, highlighting their cytotoxic activities against various human cancer cell lines. This work underscores the significance of the acrylonitrile group in biomedical research, particularly in developing new cancer therapies (Sa̧czewski, Reszka, Gdaniec, Grünert, & Bednarski, 2004).

Photophysical and Electrochemical Properties

The investigation into the photophysical and electrochemical properties of pyrazoline and thiophene derivatives, as discussed by Szukalski et al. (2015), illustrates the potential of these compounds in photonic applications. Their work on poly(methyl methacrylate) thin films doped with photoisomerizable derivatives opens avenues for developing optical switchers and enhancing photonic device performance (Szukalski, Haupa, Miniewicz, & Myśliwiec, 2015).

Applications in Solar Cells

Kim et al. (2006) have explored the engineering of organic sensitizers, including acrylonitrile derivatives, for solar cell applications. Their work demonstrates the potential of these compounds in improving sunlight conversion efficiency, highlighting their importance in renewable energy research (Kim, Lee, Kang, Ko, Yum, Fantacci, De Angelis, Di Censo, Nazeeruddin, & Grätzel, 2006).

Nonlinear Optical Limiting

Anandan et al. (2018) designed thiophene dyes with enhanced nonlinear optical limiting, suitable for optoelectronic devices aimed at protecting human eyes and optical sensors. This research indicates the broad utility of acrylonitrile derivatives in safety and communication technologies (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).